1-(2,2-Dimethyl-propyl)-1H-pyrazole-4-carbaldehyde

• CAS No.: 1204344-26-2
• Molecular Formula: C9H14N2O
• Molecular Weight: 166.22 g/mol
• IUPAC Name: 1-(2,2-dimethylpropyl)pyrazole-4-carbaldehyde
• InChI: InChI=1S/C9H14N2O/c1-9(2,3)7-11-5-8(6-12)4-10-11/h4-6H,7H2,1-3H3
• InChI Key: NEBSXBONESWFHW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CN1C=C(C=N1)C=O

Description

1-(2,2-Dimethyl-propyl)-1H-pyrazole-4-carbaldehyde is a useful research compound. Its molecular formula is C9H14N2O and its molecular weight is 166.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A flask charged with anhydrous DMF (400 mL) was cooled to 0° C., to which phosphorous oxychloride (114 g, 0.74 mol) was added dropwise, and the temperature was kept below 10° C. The stirring was continued for 1 h and it was allowed to rise to room temperature. Then it was cooled to 0° C. again, and a solution of 1-(2,2-dimethyl-propyl)-1H-pyrazole (51.1 g, 0.37 mol, CAS registry 725746-83-8) in DMF (100 mL) was added dropwise. Then it was heated to 100° C. overnight. After cooling, the reaction was quenched by slow addition of cold water, and it was neutralized with aqueous NaHCO3 solution and extracted with EtOAc. The combined organic layers were washed with brine, dried over MgSO4 and concentrated. The resulting residue was purified by column chromatograph on silicagel (petroleum ether-EtOAc 10:1) to give the title compound as light yellow oil: ESIMS [M+H]+=167; 1H NMR (400 MHz, DMSO-d6): δ 9.80 (s, 1H), 8.42 (s, 1H), 7.98 (s, 1H), 3.99 (s, 2H), 0.90 (s, 9H).

Synthesis routes and methods II

Procedure details